Cas no 58121-91-8 (2,3,4,5-tetrahydro-1,5-benzothiazepine hydrochloride)

• Product Name: 2,3,4,5-tetrahydro-1,5-benzothiazepine hydrochloride
• CAS No: 58121-91-8
• MF: C₉H₁₂ClNS
• MW: 201.716279983521
• MDL: MFCD01663183
• CID: 1608883
• PubChem ID: 93962
• Update Time: 2025-11-02

2,3,4,5-tetrahydro-1,5-benzothiazepine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,3,4,5-tetrahydro-1,5-benzothiazepine hydrochloride (1:1)
• 2,3,4,5-tetrahydro-1,5-benzothiazepine,hydrochloride
• 2,3,4,5-tetrahydro-1,5-benzothiazepine hydrochloride
• 58121-91-8
• G32420
• 2,3,4,5-tetrahydro-1,5-benzothiazepine;hydrochloride
• 2,3,4,5-Tetrahydro-1,5-benzothiazepinehydrochloride
• 1,5-Benzothiazepine, 2,3,4,5-tetrahydro-, hydrochloride
• EN300-260965
• DTXSID40206842

• MDL： MFCD01663183
• Inchi： 1S/C9H11NS.ClH/c1-2-5-9-8(4-1)10-6-3-7-11-9;/h1-2,4-5,10H,3,6-7H2;1H
• InChI Key： KPYCPXPYGHGTDC-UHFFFAOYSA-N
• SMILES： Cl.S1C2C=CC=CC=2NCCC1

Computed Properties

• Exact Mass: 201.03806
• Monoisotopic Mass: 201.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Boiling Point: 290.6°C at 760 mmHg
• Flash Point: 129.5°C
• PSA: 12.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazepines

Additional information on 2,3,4,5-tetrahydro-1,5-benzothiazepine hydrochloride

2,3,4,5-Tetrahydro-1,5-benzothiazepine Hydrochloride (CAS No. 58121-91-8): A Comprehensive Overview

2,3,4,5-Tetrahydro-1,5-benzothiazepine hydrochloride (CAS No. 58121-91-8) is a heterocyclic organic compound with significant pharmacological and chemical research applications. This compound belongs to the benzothiazepine class, which is known for its diverse biological activities. The hydrochloride salt form enhances its solubility and stability, making it a preferred choice for various research and industrial applications.

The molecular structure of 2,3,4,5-tetrahydro-1,5-benzothiazepine hydrochloride features a fused ring system combining a benzene ring with a thiazepine moiety. This unique structure contributes to its versatile chemical properties, including its ability to interact with biological targets. Researchers have explored its potential in central nervous system (CNS) modulation, cardiovascular research, and other therapeutic areas.

One of the most frequently asked questions about this compound is: "What are the applications of 2,3,4,5-tetrahydro-1,5-benzothiazepine hydrochloride in drug discovery?" Recent studies highlight its role as a scaffold for designing novel bioactive molecules. Its structural flexibility allows for modifications that can lead to compounds with improved efficacy and selectivity. This makes it a valuable tool in medicinal chemistry and pharmaceutical research.

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The synthesis of 2,3,4,5-tetrahydro-1,5-benzothiazepine hydrochloride typically involves multi-step organic reactions, including cyclization and salt formation. Researchers have developed optimized protocols to improve yield and purity, which are critical for its application in high-throughput screening and drug development. The compound's physicochemical properties, such as melting point and solubility, are well-documented, ensuring reproducibility in experimental settings.

Another trending topic is the role of benzothiazepines in neurodegenerative diseases. Preliminary studies suggest that derivatives of 2,3,4,5-tetrahydro-1,5-benzothiazepine hydrochloride may exhibit neuroprotective effects, making them candidates for further investigation in conditions like Alzheimer's and Parkinson's diseases. This aligns with the increasing focus on CNS drug development in the pharmaceutical industry.

From a commercial perspective, the demand for 2,3,4,5-tetrahydro-1,5-benzothiazepine hydrochloride is driven by its utility in academic and industrial research. Suppliers often highlight its high purity and compliance with regulatory standards, ensuring its suitability for laboratory use and preclinical studies. The compound is available in various quantities, catering to the needs of different research scales.

In summary, 2,3,4,5-tetrahydro-1,5-benzothiazepine hydrochloride (CAS No. 58121-91-8) is a versatile compound with broad applications in chemical research and drug discovery. Its unique structural features and pharmacological potential make it a subject of ongoing scientific interest. By addressing common search queries and highlighting its relevance to current research trends, this article aims to provide a comprehensive and SEO-optimized resource for researchers and industry professionals.